Cas no 1157641-64-9 (2-cyclopropyl-1-phenylpropan-2-amine)

2-Cyclopropyl-1-phenylpropan-2-amine is a substituted phenethylamine derivative featuring a cyclopropyl group adjacent to the amine functionality. This structural motif imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and organic synthesis. The cyclopropyl ring enhances metabolic stability while influencing binding affinity in bioactive compounds. Its amine group allows for further functionalization, enabling the development of tailored molecules for research applications. The compound's rigid framework may contribute to selective interactions with biological targets, particularly in CNS-related studies. Careful handling is advised due to its potential reactivity as a primary amine. Storage under inert conditions is recommended to maintain stability.

2-cyclopropyl-1-phenylpropan-2-amine structure

1157641-64-9 structure

Product Name:2-cyclopropyl-1-phenylpropan-2-amine

CAS No:1157641-64-9

MF:C₁₂H₁₇N

MW:175.270083189011

MDL:MFCD12068229

CID:4573869

PubChem ID:43810257

Update Time:2025-06-07

2-cyclopropyl-1-phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

- 2-cyclopropyl-1-phenylpropan-2-amine
- MDL： MFCD12068229
- Inchi： 1S/C12H17N/c1-12(13,11-7-8-11)9-10-5-3-2-4-6-10/h2-6,11H,7-9,13H2,1H3
- InChI Key： FLLISMAOJRFEJL-UHFFFAOYSA-N
- SMILES： C(C1=CC=CC=C1)C(C1CC1)(N)C

Computed Properties

Exact Mass: 175.136
Monoisotopic Mass: 175.136
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 26A^2

2-cyclopropyl-1-phenylpropan-2-amine Pricemore >>

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